[3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone

• Molecular Formula: C24H25NO3
• Molecular Weight: 375.5 g/mol
• IUPAC Name: (3-benzoyl-2-morpholin-4-ylcyclohex-2-en-1-yl)-phenylmethanone
• InChI: InChI=1S/C24H25NO3/c26-23(18-8-3-1-4-9-18)20-12-7-13-21(22(20)25-14-16-28-17-15-25)24(27)19-10-5-2-6-11-19/h1-6,8-11,20H,7,12-17H2
• InChI Key: AOTQEOBYXNPPHP-UHFFFAOYSA-N
• SMILES: C1CC(C(=C(C1)C(=O)C2=CC=CC=C2)N3CCOCC3)C(=O)C4=CC=CC=C4

Description

[3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone, also known as BHCM, is a synthetic compound that has been extensively studied for its potential as a therapeutic agent in various diseases. BHCM belongs to the class of cyclohexenone derivatives and has a unique chemical structure that makes it an interesting target for research.

Mechanism of Action

The mechanism of action of [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cell growth, inflammation, and neurodegeneration. [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone has been shown to inhibit the activity of various enzymes, such as COX-2 and 5-LOX, which are involved in the production of inflammatory mediators. [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone has also been shown to activate the Nrf2-ARE pathway, which is involved in the regulation of antioxidant and detoxification enzymes.
Biochemical and Physiological Effects:
[3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the protection of neurons from damage. [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone has also been shown to have antioxidant and anti-apoptotic effects, which may contribute to its therapeutic potential. However, the exact biochemical and physiological effects of [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone may vary depending on the disease and the specific cellular and molecular pathways involved.

Advantages and Limitations for Lab Experiments

[3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone has several advantages for lab experiments, including its high potency and selectivity, its ability to penetrate the blood-brain barrier, and its low toxicity. However, [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone also has some limitations, including its relatively low solubility in water and its instability under certain conditions. These limitations may affect the design and interpretation of lab experiments involving [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone.

Future Directions

There are several future directions for research on [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone, including the optimization of its synthesis method, the elucidation of its mechanism of action, the exploration of its therapeutic potential in various diseases, and the development of new derivatives with improved properties. [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone may also be used as a tool compound for the study of various cellular and molecular pathways involved in cancer, inflammation, and neurodegeneration. Overall, [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone is a promising compound that has the potential to contribute to the development of new therapies for various diseases.

Synthesis Methods

[3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone can be synthesized by several methods, including the reaction of 4-morpholinoaniline with cyclohexanone in the presence of acetic acid, followed by the reaction with benzoyl chloride and phenylmagnesium bromide. The yield of [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone can be improved by optimizing the reaction conditions, such as the reaction temperature, reaction time, and the amount of reagents.

Scientific Research Applications

[3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone has been extensively studied for its potential as a therapeutic agent in various diseases, including cancer, inflammation, and neurodegenerative disorders. [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone has been shown to inhibit the growth of cancer cells in vitro and in vivo, and to reduce the production of inflammatory cytokines in animal models of inflammation. [3-Benzoyl-2-(4-morpholinyl)-2-cyclohexen-1-yl](phenyl)methanone has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease.